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Compound of Interest

Compound Name: 6-Methylquinoline-8-boronic acid

Cat. No.: B572482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methylquinoline-8-boronic
acid, with a focus on its solubility characteristics. While specific quantitative solubility data for

6-Methylquinoline-8-boronic acid is not readily available in published literature, this

document offers valuable insights into its physicochemical properties and outlines a robust

experimental protocol for determining its solubility. Furthermore, this guide presents a

visualization of a standard experimental workflow for solubility determination and a key

application of this compound in organic synthesis, the Suzuki-Miyaura cross-coupling reaction.

Physicochemical Properties of 6-Methylquinoline-8-
boronic acid
Understanding the fundamental properties of 6-Methylquinoline-8-boronic acid is crucial for

its handling, application, and the design of solubility studies.
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Property Value Reference

CAS Number 1256355-09-5 [1]

Molecular Formula C₁₀H₁₀BNO₂ [1]

Molecular Weight 187.003 g/mol [1]

Appearance
White to off-white powder

(typical for related compounds)
[2]

Storage Conditions
Store at 0-8 °C (recommended

for similar boronic acids)
[2]

Experimental Protocol: Dynamic Method for
Solubility Determination
A reliable and widely used technique for determining the solubility of boronic acids in various

solvents is the dynamic (synthetic) method. This method involves observing the temperature at

which a solid solute completely dissolves in a solvent upon controlled heating.[3][4][5][6]

Principle: A mixture of the solute (6-Methylquinoline-8-boronic acid) and a chosen solvent of

a precisely known composition is prepared. The temperature of this mixture is gradually

increased at a constant rate while being vigorously stirred. The point at which the solution

becomes clear, indicating the complete dissolution of the solid, is recorded as the solubility

temperature for that specific concentration. By repeating this process with different

compositions, a solubility curve can be constructed.[3][5]

Apparatus:

Jacketed glass vessel

Magnetic stirrer and stir bar

Circulating thermostat bath

Calibrated digital thermometer (accuracy ±0.1 °C)
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Luminance probe or laser beam and detector for turbidity measurement

Analytical balance (accuracy ±0.0001 g)

Procedure:

Sample Preparation: Accurately weigh known amounts of 6-Methylquinoline-8-boronic
acid and the selected solvent into the glass vessel.

Heating and Stirring: Place the vessel in the thermostat bath and begin stirring the mixture

vigorously.

Temperature Increase: Slowly increase the temperature of the bath at a constant rate, for

example, 0.2 °C/min.[5]

Turbidity Monitoring: Continuously monitor the turbidity of the mixture. This can be done

visually or more accurately using a luminance probe or by observing the scattering of a laser

beam passing through the solution.[3][5]

Determination of Dissolution Temperature: Record the temperature at which the last solid

particles disappear and the solution becomes completely clear. This is the solubility

temperature for the prepared composition.[3]

Data Compilation: Repeat the experiment with different concentrations of 6-
Methylquinoline-8-boronic acid to obtain a series of data points (solubility vs.

temperature).

Below is a graphical representation of the experimental workflow for the dynamic solubility

determination method.
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Experimental Workflow: Dynamic Solubility Determination

Sample Preparation:
Weigh known amounts of

6-Methylquinoline-8-boronic acid and solvent

Heating and Stirring:
Place in thermostat bath

and stir vigorously

Controlled Heating:
Increase temperature at a

constant rate (e.g., 0.2 °C/min)

Turbidity Monitoring:
Continuously monitor the

clarity of the solution

Record Dissolution Temperature:
Temperature at which solution

becomes clear

Data Analysis:
Plot solubility vs. temperature

to create a solubility curve

Click to download full resolution via product page

Caption: Workflow for Dynamic Solubility Determination.

Application in Organic Synthesis: The Suzuki-
Miyaura Coupling
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6-Methylquinoline-8-boronic acid is a valuable reagent in organic synthesis, particularly in

the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is a powerful

method for forming carbon-carbon bonds, enabling the synthesis of complex molecules such

as biaryls and substituted heterocycles.[2][7][8]

The general scheme involves the reaction of an organoboronic acid (in this case, 6-
Methylquinoline-8-boronic acid) with an organohalide in the presence of a palladium catalyst

and a base. The choice of solvent is critical for the success of the reaction, making solubility

data for the boronic acid essential for reaction optimization.

Below is a diagram illustrating a typical Suzuki-Miyaura coupling reaction.

Suzuki-Miyaura Coupling Reaction

6-Methylquinoline-8-boronic acid

Coupled Product
(6-Methyl-8-R-quinoline)

Organohalide (R-X) Palladium Catalyst
(e.g., Pd(PPh₃)₄)

 catalyzes 

Base
(e.g., K₂CO₃, Na₂CO₃)

 activates 

Solvent
(e.g., Toluene, Dioxane, Water)

 facilitates 

Click to download full resolution via product page

Caption: A Typical Suzuki-Miyaura Coupling Reaction.

In conclusion, while direct quantitative solubility data for 6-Methylquinoline-8-boronic acid
remains elusive in the public domain, this guide provides the necessary tools for researchers to

determine this crucial parameter. The outlined experimental protocol, coupled with an

understanding of the compound's properties and its primary applications, will empower

scientists in drug development and organic synthesis to effectively utilize 6-Methylquinoline-8-
boronic acid in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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